11006-33-0

Phleomycin

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• CAS RN:
• 11006-33-0

• Formula:
• C55H85ClCuN20O21S2

• InChI:
• InChI=1S/C51H75N17O21S2/c1-16-29(65-41(68-38(16)54)21(8-27(53)72)60-9-20(52)39(55)78)44(82)67-31(34(22-10-58-15-61-22)88-49-50(5,36(76)33(74)25(11-69)87-49)89-47-37(77)51(85,48(57)84)35(75)26(12-70)86-47)45(83)62-18(3)32(73)17(2)42(80)66-30(19(4)71)43(81)59-7-6-28-63-24(14-90-28)46-64-23(13-91-46)40(56)79/h10,13,15,17-18,20-21,24-26,30-37,47,49,60,69-70,73-77,85H,6-9,11-12,14,52H2,1-5H3,(H2,53,72)(H2,55,78)(H2,56,79)(H2,57,84)(H,58,61)(H,59,81)(H,62,83)(H,66,80)(H,67,82)(H2,54,65,68)

• InChIKey:
• QZGJYYBUEYHNGV-GEYAUAICSA-N

• Glycopeptide antibiotic. Intercalates into bacterial DNA inducing double strand breaks and cell death.
  Phleomycin is a glycopeptide antibiotic from Streptomyces whose cytotoxic action results from its ability to cause DNA fragmentation. The ability of phleomycin to block mammalian cells from entering mitosis has made it useful in cancer therapy, most commonly in conjunction with other therapeutic modalities. Phleomycin is also used, in conjunction with a vector carrying the bleomycin resistance protein ble, as a selective agent in the transformation of yeast, plant cells, and mammalian cells.
  Selective antibiotic for the Sh ble gene
  Water-soluble, copper-containing low molecular weight polypeptides obtained from the culture medium of Streptomyces verticillus. They are specific inhibitors of DNA synthesis in bacteria and have been found to act as antitumor agents. The...